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For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the physical characteristics of 1-
Bromooctane-1,1-D2, a deuterated isotopologue of 1-bromooctane. Due to the limited

availability of specific experimental data for 1-Bromooctane-1,1-D2, this document presents

the established physical properties of its non-deuterated counterpart, 1-bromooctane, which

serve as a reliable approximation. Furthermore, this guide outlines the standard experimental

protocols for determining these physical properties, which are applicable to both the deuterated

and non-deuterated forms of the compound. The information is intended to support research

and development activities where the use of isotopically labeled compounds is critical.

Introduction
1-Bromooctane-1,1-D2 (CAS No. 86423-34-9) is a valuable compound in various research

applications, particularly in mechanistic studies of chemical reactions and as a tracer in

metabolic investigations. The substitution of two protium atoms with deuterium at the C1

position can introduce a kinetic isotope effect, providing insights into reaction pathways.

Understanding the physical properties of this deuterated compound is essential for its proper

handling, application in experimental setups, and for the interpretation of results. While specific

experimental data for the physical characteristics of 1-Bromooctane-1,1-D2 are not readily

available in the literature, the properties of 1-bromooctane (CAS No. 111-83-1) provide a very
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close and useful approximation. The minor increase in molecular weight due to deuterium

substitution is expected to have a negligible effect on the bulk physical properties.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-Bromooctane-
1,1-D2 and its non-deuterated analog, 1-bromooctane.

Property
1-Bromooctane-1,1-D2
(C8H15D2Br)

1-Bromooctane (C8H17Br)

CAS Number 86423-34-9[1][2] 111-83-1

Molecular Formula C8H15D2Br C8H17Br

Molecular Weight 195.14 g/mol [3] 193.12 g/mol

Appearance
Assumed to be a colorless to

light yellow liquid
Colorless to light yellow liquid

Boiling Point Data not available 201 °C (at 760 mmHg)

Melting Point Data not available -55 °C

Density Data not available 1.118 g/mL at 25 °C

Refractive Index (n20/D) Data not available 1.452

Experimental Protocols for Physical
Characterization
The following sections detail the standard laboratory procedures for determining the primary

physical characteristics of a liquid compound such as 1-Bromooctane-1,1-D2.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic constant at a given

pressure.
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Methodology: Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes.

Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed

into a small test tube. A capillary tube, sealed at one end, is inverted and placed into the test

tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in

a Thiele tube containing a high-boiling point oil (e.g., mineral oil). The Thiele tube is designed

to ensure uniform heating of the oil bath via convection.

Heating: The side arm of the Thiele tube is gently heated. As the temperature rises, the air

trapped in the capillary tube will be expelled, followed by the vapor of the sample, which will

be observed as a steady stream of bubbles.

Observation: The heating is discontinued, and the apparatus is allowed to cool slowly. The

boiling point is the temperature at which the bubbling stops and the liquid is drawn back into

the capillary tube. This indicates that the vapor pressure of the sample is equal to the

atmospheric pressure.

Correction: The observed boiling point should be corrected to standard atmospheric pressure

(760 mmHg) if the determination is carried out at a different pressure.

Determination of Melting Point
For compounds that are solid at room temperature, the melting point is a key indicator of purity.

1-Bromooctane is a liquid at room temperature, with a melting point of -55 °C. The

determination of such a low melting point requires a cryostat or a specialized low-temperature

apparatus.

Methodology: Capillary Method with Low-Temperature Bath

Sample Preparation: The liquid sample is introduced into a capillary tube and then frozen by

immersing the tube in a suitable cooling bath (e.g., dry ice/acetone or liquid nitrogen). The

capillary tube should be sealed to prevent atmospheric moisture contamination.
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Apparatus Setup: A melting point apparatus equipped with a cooling system or a Dewar flask

with a transparent window can be used. The frozen sample in the capillary tube is placed in

the apparatus along with a low-temperature thermometer.

Heating: The cooling bath is allowed to warm up slowly and evenly.

Observation: The temperature at which the solid sample begins to melt and the temperature

at which it becomes completely liquid are recorded as the melting point range. For a pure

compound, this range should be narrow.

Determination of Density
Density is the mass per unit volume of a substance and is typically measured in g/mL for

liquids.

Methodology: Pycnometer Method

Measurement of Pycnometer Mass: A clean and dry pycnometer (a small glass flask with a

precise volume) is accurately weighed.

Filling the Pycnometer: The pycnometer is filled with the liquid sample, ensuring no air

bubbles are trapped. The stopper is inserted, and any excess liquid is carefully wiped from

the outside.

Measurement of Filled Pycnometer Mass: The pycnometer filled with the liquid is weighed.

Volume Determination: The mass of the liquid is determined by subtracting the mass of the

empty pycnometer. The volume of the pycnometer is determined by repeating the procedure

with a reference liquid of known density (e.g., deionized water).

Calculation: The density of the sample is calculated by dividing the mass of the liquid by the

volume of the pycnometer.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property of a pure compound and is sensitive to temperature

and the wavelength of light used.
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Methodology: Abbe Refractometer

Calibration: The Abbe refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water).

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob to bring the dividing line between the light and dark fields

into sharp focus at the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be controlled and recorded, as the refractive index is temperature-dependent.

Workflow and Process Diagrams
The following diagrams illustrate the logical workflow for the physical characterization of 1-
Bromooctane-1,1-D2.
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Physical Property Determination Workflow

Obtain Sample of
1-Bromooctane-1,1-D2

Determine Boiling Point
(Thiele Tube Method)

Determine Melting Point
(Low-Temp Capillary Method)

Determine Density
(Pycnometer Method)

Determine Refractive Index
(Abbe Refractometer)

Data Analysis and Comparison
with Non-Deuterated Analog

Final Characterization Report

Click to download full resolution via product page

Caption: Workflow for the physical characterization of 1-Bromooctane-1,1-D2.
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Synthesis and Purification Pathway

Starting Material
(1-Octanol-1,1-D2)

Bromination Reaction
(e.g., with HBr or PBr3)

Aqueous Workup
(Neutralization and Washing)

Drying of Organic Phase
(e.g., with MgSO4 or Na2SO4)

Purification
(Distillation under reduced pressure)

Pure 1-Bromooctane-1,1-D2

Click to download full resolution via product page

Caption: A generalized pathway for the synthesis and purification of 1-Bromooctane-1,1-D2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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